Cas no 1261871-50-4 (2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine)

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine is a fluorinated pyridine derivative with a hydroxyl group at the 2-position and a trifluoromethylphenyl substituent at the 3-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the trifluoromethyl group. The compound is of interest in pharmaceutical and agrochemical research, where its electron-withdrawing and steric effects can influence binding affinity and selectivity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules. The hydroxyl group also provides a reactive site for derivatization or coordination chemistry applications.

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine structure

1261871-50-4 structure

Product Name:2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine

CAS No:1261871-50-4

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:4920419

Update Time:2025-10-29

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine
- Inchi： 1S/C13H10F3NO/c1-8-5-11(12(18)17-7-8)9-3-2-4-10(6-9)13(14,15)16/h2-7H,1H3,(H,17,18)
- InChI Key： PFXXXHCSIMVDMU-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C(NC=C(C)C=1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 409
XLogP3: 2.6
Topological Polar Surface Area: 29.1

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001647-250mg	2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine	1261871-50-4	97%	250mg	$693.60	2022-04-03
Alichem	A024001647-500mg	2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine	1261871-50-4	97%	500mg	$1,078.00	2022-04-03
Alichem	A024001647-1g	2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine	1261871-50-4	97%	1g	$1,680.00	2022-04-03

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine

2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1261871-50-4, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The molecule's unique structure, featuring a hydroxyl group at position 2, a methyl group at position 5, and a trifluoromethyl-substituted phenyl group at position 3, contributes to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine derivatives like 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine in the development of novel therapeutic agents. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances the compound's lipophilicity and stability, making it an attractive candidate for drug design. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, leveraging the directing effects of existing substituents on the aromatic ring. This compound's synthesis has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and further research.

In terms of applications, 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine has shown promise in the field of materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in nanotechnology have enabled researchers to incorporate this compound into advanced materials with tailored properties, further expanding its utility across diverse industries.

The biological evaluation of 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine has revealed interesting pharmacokinetic profiles. Studies conducted in vitro and in vivo have demonstrated moderate bioavailability and favorable pharmacokinetic parameters, suggesting its potential as an orally active drug. However, further research is required to fully understand its metabolism, toxicity, and efficacy in human subjects.

In conclusion, 2-Hydroxy-5-methyl-3-(3-(trifluoromethyl)phenyl)pyridine, with its unique structure and versatile properties, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and technological innovation.